In-Depth Technical Guide: The Core Mechanism of Action of Ret-IN-1
In-Depth Technical Guide: The Core Mechanism of Action of Ret-IN-1
For Researchers, Scientists, and Drug Development Professionals
Introduction
Ret-IN-1, also known as Selpercatinib (and formerly LOXO-292), is a highly potent and selective inhibitor of the Rearranged during Transfection (RET) receptor tyrosine kinase. Alterations in the RET gene, such as point mutations and fusions, are oncogenic drivers in a variety of cancers, including non-small cell lung cancer (NSCLC) and medullary thyroid carcinoma (MTC). Ret-IN-1 was developed to target these aberrant RET kinases, including those with mutations that confer resistance to other kinase inhibitors. This guide provides a detailed overview of the mechanism of action of Ret-IN-1, focusing on its molecular interactions, effects on downstream signaling, and the experimental methodologies used for its characterization.
Core Mechanism of Action: Inhibition of RET Kinase
Ret-IN-1 functions as an ATP-competitive inhibitor of RET kinase. The binding of Ret-IN-1 to the ATP-binding pocket of the RET kinase domain prevents the phosphorylation of the kinase itself (autophosphorylation) and the subsequent phosphorylation of downstream substrate proteins. This blockade of catalytic activity effectively abrogates the oncogenic signaling driven by constitutively active RET mutants and fusion proteins.
Quantitative Data: Potency and Selectivity
The inhibitory activity of Ret-IN-1 has been quantified against wild-type (WT) RET and clinically relevant mutant forms of the kinase. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the inhibitor required to reduce the enzyme's activity by 50%, are summarized below. This data is extracted from patent WO2018071447A1, Compound Example 552.[1][2][3][4][5]
| Target Kinase | IC50 (nM) |
| RET (Wild-Type) | 1 |
| RET (V804M Mutant) | 7 |
| RET (G810R Mutant) | 101 |
Table 1: Inhibitory Potency (IC50) of Ret-IN-1 against RET Kinase Variants.
The V804M mutation is a "gatekeeper" mutation that can confer resistance to some multi-kinase inhibitors, while the G810R mutation is a solvent front mutation that can also lead to resistance. The data indicates that Ret-IN-1 is highly potent against both wild-type RET and the V804M gatekeeper mutant, and retains activity against the G810R solvent front mutant.
Impact on Downstream Signaling Pathways
The activation of RET kinase initiates a cascade of intracellular signaling events that promote cell proliferation, survival, and differentiation. By inhibiting RET, Ret-IN-1 effectively shuts down these downstream pathways. The primary signaling cascades affected are:
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RAS/RAF/MEK/ERK (MAPK) Pathway: This pathway is crucial for cell proliferation.
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PI3K/AKT/mTOR Pathway: This pathway plays a central role in cell growth, survival, and metabolism.
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PLCγ Pathway: This pathway is involved in cell motility and invasion.
The following diagram illustrates the central role of RET in these signaling pathways and the point of intervention for Ret-IN-1.
Caption: RET signaling pathways and the inhibitory action of Ret-IN-1.
Experimental Protocols
The following sections detail the methodologies employed to characterize the mechanism of action of Ret-IN-1.
RET Kinase Inhibition Assay (LanthaScreen™ TR-FRET Assay)
This assay is a common method for determining the potency of kinase inhibitors and is representative of the type of assay used to generate the IC50 data for Ret-IN-1.
Principle: The LanthaScreen™ Eu Kinase Binding Assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay. It measures the displacement of a fluorescently labeled ATP-competitive tracer from the kinase active site by a test compound. A europium-labeled anti-tag antibody binds to the kinase, and when the tracer is also bound, FRET occurs. An inhibitor competing with the tracer for the ATP binding site will disrupt FRET, leading to a decrease in the signal.
Materials:
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Recombinant human RET kinase (wild-type and mutants)
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LanthaScreen™ Eu-anti-Tag Antibody
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Kinase Tracer
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Kinase Buffer
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Test compound (Ret-IN-1)
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384-well microplates
Procedure:
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Compound Preparation: Prepare serial dilutions of Ret-IN-1 in DMSO and then dilute in kinase buffer to the desired final concentrations.
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Kinase/Antibody Mixture: Prepare a solution containing the RET kinase and the Eu-anti-Tag antibody in kinase buffer.
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Assay Plate Setup:
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Add 5 µL of the diluted Ret-IN-1 or DMSO (control) to the wells of a 384-well plate.
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Add 5 µL of the kinase/antibody mixture to each well.
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Add 5 µL of the kinase tracer to each well to initiate the binding reaction.
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Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.
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Data Acquisition: Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two wavelengths (e.g., 665 nm for the acceptor and 615 nm for the donor).
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Data Analysis: Calculate the emission ratio (acceptor/donor). Plot the emission ratio against the logarithm of the Ret-IN-1 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Caption: Workflow for a TR-FRET based RET kinase inhibition assay.
Cellular Assays: Western Blot Analysis of RET Signaling
Western blotting is used to assess the effect of Ret-IN-1 on the phosphorylation status of RET and its downstream signaling proteins in cancer cell lines harboring RET alterations.
Principle: This technique separates proteins by size using gel electrophoresis. The separated proteins are then transferred to a membrane and probed with specific antibodies to detect the levels of total and phosphorylated proteins. A decrease in the phosphorylated form of a protein after treatment with Ret-IN-1 indicates inhibition of the signaling pathway.
Materials:
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RET-driven cancer cell line (e.g., a cell line with a KIF5B-RET fusion)
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Cell culture medium and supplements
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Ret-IN-1
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Lysis buffer
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Protein quantification assay (e.g., BCA assay)
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SDS-PAGE gels and electrophoresis apparatus
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Transfer apparatus and membranes (e.g., PVDF)
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Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
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Primary antibodies (e.g., anti-phospho-RET, anti-total-RET, anti-phospho-ERK, anti-total-ERK, anti-phospho-AKT, anti-total-AKT)
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HRP-conjugated secondary antibodies
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Chemiluminescent substrate
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Imaging system
Procedure:
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Cell Culture and Treatment:
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Culture the RET-driven cancer cells to approximately 80% confluency.
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Treat the cells with various concentrations of Ret-IN-1 or DMSO (vehicle control) for a specified time (e.g., 2-4 hours).
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Cell Lysis:
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Wash the cells with ice-cold PBS.
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Lyse the cells in lysis buffer containing protease and phosphatase inhibitors.
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Clarify the lysates by centrifugation.
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Protein Quantification: Determine the protein concentration of each lysate.
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SDS-PAGE and Transfer:
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Denature equal amounts of protein from each sample and separate them by SDS-PAGE.
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Transfer the separated proteins to a PVDF membrane.
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Immunoblotting:
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Block the membrane with blocking buffer for 1 hour at room temperature.
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Incubate the membrane with the primary antibody overnight at 4°C.
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Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
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Detection:
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Wash the membrane and add the chemiluminescent substrate.
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Capture the signal using an imaging system.
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Analysis: Analyze the band intensities to determine the relative levels of phosphorylated and total proteins.
Conclusion
Ret-IN-1 is a potent and selective inhibitor of RET kinase that effectively abrogates the oncogenic signaling driven by various RET alterations. Its mechanism of action, characterized by ATP-competitive inhibition and subsequent suppression of downstream pathways like MAPK and PI3K/AKT, has been thoroughly elucidated through a combination of biochemical and cellular assays. The detailed experimental protocols provided in this guide offer a framework for the continued investigation and development of targeted therapies for RET-driven cancers.
